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Compound of Interest

Compound Name:
Verapamil EP Impurity C

hydrochloride

Cat. No.: B3179425 Get Quote

CAS Number: 51012-67-0

For Researchers, Scientists, and Drug Development Professionals

Introduction
Verapamil EP Impurity C, chemically known as 2-(3,4-Dimethoxyphenyl)-N,N-

dimethylethanamine hydrochloride, is a recognized impurity in the synthesis of Verapamil, a

widely used calcium channel blocker.[1] The monitoring and control of such impurities are

critical aspects of pharmaceutical quality control to ensure the safety and efficacy of the final

drug product. This technical guide provides a comprehensive overview of Verapamil EP
Impurity C hydrochloride, including its physicochemical properties, proposed synthesis,

analytical methodologies for its identification and quantification, and its potential biological

relevance.

Physicochemical Properties
Verapamil EP Impurity C hydrochloride is the hydrochloride salt of the tertiary amine 2-(3,4-

dimethoxyphenyl)-N,N-dimethylethanamine. Its fundamental properties are summarized in the

table below.
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Property Value Reference

Chemical Name

2-(3,4-Dimethoxyphenyl)-N,N-

dimethylethanamine

hydrochloride

[2]

Synonyms

NSC-609249 hydrochloride,

Verapamil Hydrochloride

Impurity C

[2][3]

CAS Number 51012-67-0 [3]

Molecular Formula C₁₂H₂₀ClNO₂ [2][3]

Molecular Weight 245.75 g/mol [3]

Appearance White to off-white solid (typical)

Solubility
Soluble in water, methanol,

and ethanol.
[4]

Synthesis and Formation
Verapamil EP Impurity C is primarily considered a process-related impurity in the synthesis of

Verapamil. A plausible synthetic route to obtain Verapamil EP Impurity C hydrochloride is

outlined below. The process would involve the reductive amination of a suitable precursor.

A potential synthetic pathway could start from 3,4-dimethoxyphenylacetonitrile, which is a

known intermediate in Verapamil synthesis.
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Proposed Synthesis of Verapamil EP Impurity C HCl

Step 1: Reduction Step 2: Reductive Amination Step 3: Salt Formation

3,4-Dimethoxyphenylacetonitrile

2-(3,4-Dimethoxyphenyl)ethanamine

Reduction (e.g., H₂, Raney Nickel)

2-(3,4-Dimethoxyphenyl)ethanamine

2-(3,4-Dimethoxyphenyl)-N,N-dimethylethanamine (Verapamil Impurity C free base)

Reductive Amination (e.g., HCOOH/HCHO - Eschweiler-Clarke reaction)

Formaldehyde

Reductive Amination (e.g., HCOOH/HCHO - Eschweiler-Clarke reaction)

Verapamil Impurity C free base

Verapamil EP Impurity C hydrochloride

Acidification

HCl in a suitable solvent (e.g., isopropanol)

Acidification
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Analytical Workflow for Verapamil Impurity C

Sample Preparation
(Verapamil Drug Substance)

HPLC/UPLC Analysis

Reference Standard Preparation
(Impurity C)

Data Acquisition
(Chromatogram)

Peak Identification
(Retention Time Matching)

Quantification
(Peak Area Comparison)

Result Reporting
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Verapamil's Mechanism of Action

Verapamil

L-type Calcium Channel
(in cardiac and smooth muscle cells)

Blocks

Calcium Influx

Mediates

Decreased Intracellular Calcium

Leads to

Vasodilation &
Reduced Cardiac Contractility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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